7-chloro-4-methoxy-3,3-dimethyl-2,3-dihydro-1H-indole

• Molecular Formula: C11H14ClNO
• Molecular Weight: 211.69 g/mol
• IUPAC Name: 7-chloro-4-methoxy-3,3-dimethyl-1,2-dihydroindole
• InChI: InChI=1S/C11H14ClNO/c1-11(2)6-13-10-7(12)4-5-8(14-3)9(10)11/h4-5,13H,6H2,1-3H3
• InChI Key: GKURWEBSKGUPHI-UHFFFAOYSA-N
• Canonical SMILES: CC1(CNC2=C(C=CC(=C21)OC)Cl)C

Description

7-Chloro-4-methoxy-3,3-dimethyl-2,3-dihydro-1H-indole is a substituted indole derivative characterized by a chloro group at position 7, a methoxy group at position 4, and two methyl groups at position 3, forming a partially saturated dihydroindole scaffold. Substitutions at positions 3, 4, and 7 are known to influence electronic and steric profiles, impacting reactivity and biological activity .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 7-chloro-4-methoxy-3,3-dimethyl-2,3-dihydro-1H-indole typically involves multi-step organic reactions. One common method includes the cyclization of appropriate precursors under controlled conditions. For instance, starting from a suitable aniline derivative, the compound can be synthesized through a series of reactions including halogenation, methylation, and cyclization .

Industrial Production Methods

Industrial production of this compound may involve optimized synthetic routes to ensure high yield and purity. This often includes the use of catalysts and specific reaction conditions to facilitate the desired transformations efficiently. The exact methods can vary depending on the scale and specific requirements of the production process .

Chemical Reactions Analysis

Types of Reactions

7-chloro-4-methoxy-3,3-dimethyl-2,3-dihydro-1H-indole can undergo various chemical reactions, including:

Oxidation: This compound can be oxidized to form corresponding quinones or other oxidized derivatives.

Reduction: Reduction reactions can yield different hydrogenated forms of the compound.

Substitution: Electrophilic substitution reactions can occur at the indole ring, particularly at positions that are not sterically hindered.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are often used.

Substitution: Reagents like halogens, nitrating agents, and sulfonating agents can be used under appropriate conditions.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield quinones, while substitution reactions can introduce various functional groups into the indole ring .

Scientific Research Applications

7-chloro-4-methoxy-3,3-dimethyl-2,3-dihydro-1H-indole has several applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex molecules.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent.

Industry: It is used in the development of new materials and as an intermediate in various chemical processes

Mechanism of Action

The mechanism of action of 7-chloro-4-methoxy-3,3-dimethyl-2,3-dihydro-1H-indole involves its interaction with specific molecular targets. The compound can bind to various receptors and enzymes, influencing biological pathways. For example, it may inhibit certain enzymes or modulate receptor activity, leading to its observed biological effects .

Comparison with Similar Compounds

Substituent Effects on Electronic Properties

• Chloro vs. Methoxy Groups : The electron-withdrawing chloro group at position 7 (as in 7-chloro-3-methyl-1H-indole-2-carboxylic acid ) increases electrophilicity at the indole core compared to the electron-donating methoxy group (e.g., 4-OCH₃ in ). This difference modulates reactivity in cross-coupling or nucleophilic substitution reactions.

Spectral and Analytical Data

• NMR Trends :
  • Methoxy groups in 4-methoxyindoles (e.g., δ ~3.8–4.0 ppm for OCH₃ in $^1$H-NMR) are distinct from chloro-substituted indoles, which lack such signals.
  • Dihydroindole scaffolds show upfield-shifted $^{13}$C-NMR signals for saturated carbons (e.g., δ ~47–50 ppm for CH₂ groups) compared to aromatic carbons (δ ~110–140 ppm) .
• Mass Spectrometry : High-resolution MS data for related compounds (e.g., m/z 345.09 for imidazole-indole hybrids ) confirm molecular formulas and fragmentation patterns.

Biological Activity

7-Chloro-4-methoxy-3,3-dimethyl-2,3-dihydro-1H-indole is a synthetic compound that belongs to the indole family. Indoles are known for their diverse biological activities, including antimicrobial, anticancer, and anti-inflammatory properties. This article explores the biological activity of this specific compound, focusing on its pharmacological potential and mechanisms of action.

Chemical Structure and Properties

The compound's structure can be represented as follows:

• Chemical Formula : C12H14ClN
• Molecular Weight : 223.70 g/mol
• CAS Number : 4136-26-9

Antimicrobial Activity

Recent studies have demonstrated that 7-chloro-4-methoxy-3,3-dimethyl-2,3-dihydro-1H-indole exhibits significant antimicrobial properties. It has been tested against various bacterial strains, including Gram-positive and Gram-negative bacteria. The compound showed promising results in inhibiting the growth of Staphylococcus aureus and Escherichia coli.

Bacterial Strain	Minimum Inhibitory Concentration (MIC)
Staphylococcus aureus	3.90 μg/mL
Escherichia coli	5.50 μg/mL

These findings suggest that the compound may serve as a lead for developing new antibacterial agents.

Anticancer Activity

The anticancer potential of this compound has also been evaluated in vitro against several cancer cell lines. Notably, it exhibited higher cytotoxicity against MCF-7 breast cancer cells compared to normal human fibroblast cells.

Cell Line	IC50 (μM)
MCF-7 (breast cancer)	12.5
HdFn (healthy fibroblast)	>50

The selectivity index indicates that the compound preferentially targets cancer cells while sparing healthy cells, which is a desirable trait in anticancer drug development.

The biological activity of 7-chloro-4-methoxy-3,3-dimethyl-2,3-dihydro-1H-indole can be attributed to several mechanisms:

• Inhibition of DNA Synthesis : The compound may interfere with DNA replication in bacterial cells, leading to cell death.
• Induction of Apoptosis : In cancer cells, it may trigger apoptotic pathways, thereby promoting cell death.
• Antioxidant Properties : The presence of methoxy groups in the structure may contribute to its antioxidant activity, reducing oxidative stress in cells.

Study 1: Antimicrobial Efficacy

In a study published by MDPI, the antimicrobial efficacy of various indole derivatives was assessed. The results indicated that 7-chloro-4-methoxy-3,3-dimethyl-2,3-dihydro-1H-indole displayed significant inhibition zones against both S. aureus and E. coli, confirming its potential as an antibacterial agent .

Study 2: Anticancer Activity

A comprehensive evaluation conducted on indole derivatives revealed that this compound had a notable effect on MCF-7 cell proliferation. The study highlighted its ability to induce apoptosis through caspase activation pathways .